Cas no 1803581-24-9 (tert-butyl N-[(3-carbamoyl-4,5-dihydro-1,2-oxazol-5-yl)methyl]carbamate)

• Product Name: tert-butyl N-[(3-carbamoyl-4,5-dihydro-1,2-oxazol-5-yl)methyl]carbamate
• CAS No: 1803581-24-9
• MF: C₁₀H₁₇N₃O₄
• MW: 243.259682416916
• CID: 4615942
• PubChem ID: 75481522
• Update Time: 2025-10-31

tert-butyl N-[(3-carbamoyl-4,5-dihydro-1,2-oxazol-5-yl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(3-carbamoyl-4,5-dihydro-1,2-oxazol-5-yl)methyl]carbamate
• Carbamic acid, N-[[3-(aminocarbonyl)-4,5-dihydro-5-isoxazolyl]methyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C10H17N3O4/c1-10(2,3)16-9(15)12-5-6-4-7(8(11)14)13-17-6/h6H,4-5H2,1-3H3,(H2,11,14)(H,12,15)
• InChI Key： FYUOJDFLGWIECB-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1ON=C(C(N)=O)C1

Additional information on tert-butyl N-[(3-carbamoyl-4,5-dihydro-1,2-oxazol-5-yl)methyl]carbamate

Professional Introduction to Compound with CAS No. 1803581-24-9 and Product Name: Tert-butyl N-[(3-carbamoyl-4,5-dihydro-1,2-oxazol-5-yl)methyl]carbamate

Compound with the CAS number 1803581-24-9 and the product name Tert-butyl N-[(3-carbamoyl-4,5-dihydro-1,2-oxazol-5-yl)methyl]carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of a tert-butyl group and a 1,2-oxazol moiety in its molecular framework suggests unique chemical properties that make it a promising candidate for further investigation.

The 1,2-oxazol ring is a heterocyclic compound that plays a crucial role in the synthesis of various bioactive molecules. Its structural features contribute to the compound's stability and reactivity, making it an attractive scaffold for designing novel therapeutic agents. In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities and potential therapeutic applications. The 3-carbamoyl group further enhances the compound's complexity and functionality, providing multiple sites for chemical modification and interaction with biological targets.

One of the most compelling aspects of this compound is its potential role in the development of new drugs. The tert-butyl N-[(3-carbamoyl-4,5-dihydro-1,2-oxazol-5-yl)methyl]carbamate structure suggests that it may exhibit inhibitory effects on various enzymes and receptors involved in disease pathways. Current research in medicinal chemistry increasingly focuses on identifying small molecules that can modulate these pathways effectively. The compound's unique chemical properties make it a valuable tool for researchers exploring new therapeutic strategies.

Recent studies have highlighted the importance of 1,2-oxazol derivatives in drug discovery. These compounds have shown promise in treating a wide range of diseases, including inflammatory disorders, cancer, and infectious diseases. The 3-carbamoyl group within the molecular structure of this compound is particularly noteworthy, as it can serve as a site for covalent binding to biological targets, enhancing drug efficacy and selectivity. This feature is especially relevant in the context of targeted therapy, where precise interaction with disease-specific biomolecules is essential.

The tert-butyl group in the compound also contributes to its pharmacological profile by influencing its solubility and metabolic stability. This can be particularly advantageous when designing drugs intended for oral administration or when aiming to improve bioavailability. The combination of these structural elements makes Tert-butyl N-[(3-carbamoyl-4,5-dihydro-1,2-oxazol-5-yl)methyl]carbamate a versatile molecule with broad potential applications in pharmaceutical research.

In conclusion, Compound with CAS No. 1803581-24-9 and the product name Tert-butyl N-[(3-carbamoyl-4,5-dihydro-1,2-oxazol-5-yl)methyl]carbamate represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and functional groups make it a promising candidate for further investigation in drug development. The ongoing research into this compound underscores the growing importance of heterocyclic compounds in modern medicine and highlights their potential to address unmet medical needs.